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Compound of Interest

Compound Name: Hydroxy-PEG9-Boc

Cat. No.: B608020

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Hydroxy-PEG9-Boc, also known as N-Boc-PEG9-alcohol. This bifunctional molecule, featuring
a hydroxyl (-OH) group and a Boc-protected amine (-NHBoc) separated by a nine-unit
polyethylene glycol (PEG) spacer, is a valuable building block in the fields of bioconjugation,
drug delivery, and proteomics. Understanding its physical characteristics is paramount for its
effective application in research and development.

Chemical Identity and Structure

Systematic Name: tert-Butyl (26-hydroxy-3,6,9,12,15,18,21,24-octaoxahexacosyl)carbamate

The structure of Hydroxy-PEG9-Boc is characterized by a hydrophilic polyethylene glycol
chain, which imparts water solubility, and two distinct functional groups at its termini. The
terminal hydroxyl group offers a reactive site for further chemical modification, while the tert-
butyloxycarbonyl (Boc) protecting group provides a stable yet readily cleavable amine
functionality, essential for controlled, stepwise synthesis of complex molecules.

Caption: Chemical Structure of Hydroxy-PEG9-Boc.

Quantitative Physical Properties
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The following table summarizes the key physical properties of N-Boc-PEG9-alcohol. It is

important to note that some of these properties are predicted or extrapolated from similar

compounds due to limited experimentally determined data for this specific molecule.

Property Value Source
Molecular Formula C23H47NO11 --INVALID-LINK--[1]
Molecular Weight 513.6 g/mol --INVALID-LINK--[1]
White to off-white solid or General property of high
Appearance . o .
viscous liquid molecular weight PEGs[2]
N Soluble in Water, DMSO,
Solubility --INVALID-LINK--[1]
DCM, DMF
Not explicitly determined; likely )
] ] ] ] ) Inferred from the properties of
Melting Point a low-melting solid or viscous o o
o similar PEG derivatives
liquid at room temperature
Not explicitly determined; ]
N ) ) ] Inferred from the properties of
Boiling Point predicted to be high due to o o
) similar PEG derivatives
molecular weight
Densit Not explicitly determined; likely  Inferred from the properties of
ensi
Y slightly greater than 1 g/cm3 similar PEG derivatives
Purity >97% --INVALID-LINK--[1]
Storage Conditions -20°C --INVALID-LINK--[1]

Experimental Protocols for Physical Property

Determination

The following sections detail the general experimental methodologies that can be employed to

determine the physical properties of Hydroxy-PEG9-Boc.

Molecular Weight Determination
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The molecular weight of PEG compounds can be accurately determined using Matrix-Assisted
Laser Desorption/lonization Time-of-Flight (MALDI-TOF) Mass Spectrometry.
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Caption: Workflow for Molecular Weight Determination by MALDI-TOF MS.
Protocol:

o Sample Preparation: Prepare a solution of Hydroxy-PEG9-Boc in a suitable solvent (e.g.,
deionized water or acetonitrile) at a concentration of approximately 1 mg/mL.

e Matrix Solution: Prepare a saturated solution of a suitable matrix, such as a-cyano-4-
hydroxycinnamic acid (CHCA), in a 50:50 mixture of acetonitrile and water with 0.1%
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trifluoroacetic acid (TFA).

Cationizing Agent: Prepare a solution of a cationizing agent, such as sodium trifluoroacetate
(NaTFA), in the same solvent as the matrix.

Mixing: Mix the sample solution, matrix solution, and cationizing agent solution in a 1:10:1
volume ratio.

Spotting: Spot 1 pL of the final mixture onto a MALDI target plate and allow it to air dry
completely.

Analysis: Analyze the sample using a MALDI-TOF mass spectrometer in positive ion mode.
The instrument will measure the time it takes for the ionized molecules to travel to the
detector, from which the mass-to-charge ratio and thus the molecular weight can be
determined.

Solubility Determination

A common method to assess the solubility of PEGylated compounds is through a PEG
precipitation assay, which can also provide insights into the propensity of the molecule to
aggregate.

Protocol:

Stock Solutions: Prepare a stock solution of Hydroxy-PEG9-Boc in a buffer of interest (e.g.,
phosphate-buffered saline, pH 7.4) at a known concentration. Prepare a series of precipitant
stock solutions with increasing concentrations of a crowding agent like polyethylene glycol
8000 (PEG 8000) in the same buffer.

Mixing: In a microplate, mix the Hydroxy-PEG9-Boc stock solution with the different
concentrations of the precipitant stock solutions.

Equilibration: Seal the plate and allow it to equilibrate at a controlled temperature (e.g., room
temperature or 4°C) for a specified period (e.g., 24 hours) to allow for any precipitation to
occur.

Centrifugation: Centrifuge the microplate to pellet any precipitate.
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o Supernatant Analysis: Carefully transfer the supernatant to a new UV-transparent microplate.

e Quantification: Determine the concentration of the soluble Hydroxy-PEG9-Boc in the
supernatant. If the molecule contains a chromophore (like the Boc group, although its UV
absorbance is weak), direct UV-Vis spectroscopy can be used. Alternatively, a suitable
analytical method like HPLC can be employed for more accurate quantification. The solubility
is determined as the concentration of the compound remaining in the supernatant at different
precipitant concentrations.

Melting Point Determination

The melting point of a viscous liquid or a low-melting solid can be determined using the
capillary method with a melting point apparatus.
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Caption: Workflow for Melting Point Determination.

Protocol:

Sample Preparation: Ensure the Hydroxy-PEG9-Boc sample is anhydrous. If it is a solid,
finely powder it.

o Loading: Introduce a small amount of the sample into a capillary tube, tapping gently to pack
the sample to a height of 2-3 mm.

o Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus.

e Heating: Heat the block rapidly to a temperature about 10-15°C below the expected melting
point. Then, decrease the heating rate to 1-2°C per minute to ensure accurate determination.

e Observation: Observe the sample through the magnifying lens.

o Recording: Record the temperature at which the first droplet of liquid appears (the onset of
melting) and the temperature at which the entire sample becomes a clear liquid (the
completion of melting). This range is the melting point of the substance.

Boiling Point Determination

For high molecular weight, non-volatile compounds like Hydroxy-PEG9-Boc, determining a
precise boiling point at atmospheric pressure is often impractical due to thermal decomposition.
However, a boiling point at reduced pressure can be determined using a micro-boiling point
method with a Thiele tube.

Protocol:

o Sample Preparation: Place a small amount (a few drops) of the liquid Hydroxy-PEG9-Boc
into a small test tube (fusion tube).

o Capillary Insertion: Place a capillary tube, sealed at one end, into the fusion tube with the
open end submerged in the liquid.
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e Apparatus Setup: Attach the fusion tube to a thermometer and place the assembly in a
Thiele tube filled with a high-boiling point liquid (e.g., mineral oil or silicone oil).

o Heating: Gently heat the side arm of the Thiele tube with a micro-burner.

o Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube as the air inside expands and is expelled. Continue heating until a steady stream of
bubbles is observed.

e Cooling and Recording: Remove the heat source and allow the apparatus to cool slowly. The
boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to be drawn back into the capillary tube.

Density Determination

The density of liquid or viscous liquid PEG derivatives can be accurately measured using a
pycnometer or a digital density meter.

Protocol (using a pycnometer):

e Clean and Dry: Thoroughly clean and dry a pycnometer of a known volume.

o Weigh Empty: Accurately weigh the empty and dry pycnometer.

 Fill with Sample: Fill the pycnometer with the Hydroxy-PEG9-Boc sample, ensuring there
are no air bubbles. If the sample is very viscous, gentle warming may be necessary to
facilitate filling.

o Equilibrate and Weigh: Place the filled pycnometer in a constant temperature water bath to
bring the sample to a specific temperature (e.g., 20°C or 25°C). Once equilibrated, carefully
remove any excess sample from the top and weigh the filled pycnometer.

o Calculation: The density is calculated by dividing the mass of the sample (weight of filled
pycnhometer minus weight of empty pycnometer) by the known volume of the pycnometer.

This technical guide provides a foundational understanding of the physical properties of
Hydroxy-PEG9-Boc and the experimental methodologies for their determination. For specific
applications, it is recommended to consult the certificate of analysis provided by the supplier
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and to perform in-house characterization to ensure the material meets the requirements of your
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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